Cas no 1189676-90-1 (N-[(4-ethylphenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide)

• Product Name: N-[(4-ethylphenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide
• CAS No: 1189676-90-1
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5398298
• Update Time: 2025-11-02

N-[(4-ethylphenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-ethylphenyl)methyl]-2-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)acetamide
• N-[(4-ethylphenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide

• Inchi： 1S/C22H22N4O2/c1-3-15-5-7-16(8-6-15)11-23-19(27)12-26-13-24-20-17-10-14(2)4-9-18(17)25-21(20)22(26)28/h4-10,13,25H,3,11-12H2,1-2H3,(H,23,27)
• InChI Key： KIQZABUGCUOITR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(CC)C=C1)(=O)CN1C=NC2C3=C(NC=2C1=O)C=CC(C)=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on N-[(4-ethylphenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide

Research Brief on N-[(4-ethylphenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide (CAS: 1189676-90-1)

The compound N-[(4-ethylphenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide (CAS: 1189676-90-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a pyrimido[5,4-b]indole core and an acetamide side chain. These structural elements contribute to its ability to interact with specific biological targets, particularly in the context of cancer therapy. Preliminary in vitro and in vivo studies suggest that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for further development as an anticancer agent.

The synthesis of N-[(4-ethylphenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide has been optimized in recent research, with a focus on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These advancements in synthesis are critical for ensuring the reproducibility and scalability of future studies.

Mechanistic studies have revealed that this compound targets key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activity of certain protein kinases that are often dysregulated in cancer cells. This inhibition leads to the suppression of tumor growth and the induction of apoptosis in preclinical models. These findings underscore the compound's potential as a targeted therapy for specific cancer types.

In addition to its anticancer properties, recent research has explored the compound's potential applications in other therapeutic areas. For instance, preliminary data suggest that it may also have anti-inflammatory and neuroprotective effects, although these findings require further validation. The versatility of this compound highlights its potential as a multifunctional therapeutic agent.

Despite these promising results, several challenges remain to be addressed. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, need to be thoroughly investigated. Additionally, more extensive toxicology studies are required to assess its safety profile before it can progress to clinical trials. Researchers are currently working on optimizing the compound's formulation to enhance its delivery and efficacy.

In conclusion, N-[(4-ethylphenyl)methyl]-2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}acetamide (CAS: 1189676-90-1) represents a promising candidate for further development in the field of chemical biology and pharmaceutical research. Its unique structural features and potent biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on addressing the remaining challenges and advancing this compound toward clinical application.